Ethyl 4-(3-fluorophenyl)-3-oxobutanoate
Overview
Description
Molecular Structure Analysis
This involves determining the spatial arrangement of atoms in the compound and the type of bonds between them. Techniques used may include X-ray crystallography, NMR spectroscopy, and mass spectrometry .Physical And Chemical Properties Analysis
This involves studying properties such as melting point, boiling point, solubility, density, and reactivity with other substances .Scientific Research Applications
Synthesis and Structural Analysis
Ethyl 4-(3-fluorophenyl)-3-oxobutanoate and its derivatives have been synthesized through various chemical reactions. For instance, Kumar et al. (2016) described the synthesis of a similar compound, Ethyl 2-(4-fluorobenzylidene)-3-oxobutanoate, using Knoevenagel condensation and confirmed its structure through spectral studies and X-ray diffraction. This process highlights the compound's potential for detailed structural analysis and its utility in synthesizing novel chemical entities (Kumar et al., 2016).
Antimicrobial and Antioxidant Properties
Several studies have investigated the antimicrobial and antioxidant properties of this compound derivatives. The antimicrobial efficacy of similar compounds synthesized via Knoevenagel condensation has been demonstrated in vitro, suggesting potential applications in combating microbial infections. Additionally, the antioxidant properties of these compounds, as investigated by Stanchev et al. (2009) and Kumar et al. (2016), indicate their potential use in oxidative stress-related applications (Stanchev et al., 2009); (Kumar et al., 2016).
Applications in Organic Chemistry
The versatility of this compound in organic synthesis is notable. Honey et al. (2012) demonstrated its use as an intermediate for synthesizing various trifluoromethyl heterocycles, showing its adaptability in creating diverse chemical structures (Honey et al., 2012).
Enzymatic Reduction and Biocatalysis
The compound and its derivatives have been used in enzymatic reduction studies. For instance, Sundby et al. (2003) explored the enantioselectivity of the reduction of Ethyl 4-halo-3-oxobutanoate catalyzed by Geotrichum candidum, highlighting the compound's role in studies related to asymmetric synthesis and chiral intermediates (Sundby et al., 2003).
Growth-Regulating Activity in Plants
The growth-regulating activity of 4-hydroxycoumarin derivatives, which include this compound, was examined by Stanchev et al. (2010). Their research on soybean plants suggested potential applications in agriculture and plant biology (Stanchev et al., 2010).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
ethyl 4-(3-fluorophenyl)-3-oxobutanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FO3/c1-2-16-12(15)8-11(14)7-9-4-3-5-10(13)6-9/h3-6H,2,7-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLQMLHGMFCBMLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)CC1=CC(=CC=C1)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90445749 |
Source
|
| Record name | ethyl 4-(3-fluorophenyl)-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90445749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
221121-36-4 |
Source
|
| Record name | Ethyl 3-fluoro-β-oxobenzenebutanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=221121-36-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | ethyl 4-(3-fluorophenyl)-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90445749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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